Cas no 300378-50-1 (2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide)

• Product Name: 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide
• CAS No: 300378-50-1
• MF: C₁₇H₁₁N₃O₄S₂
• MW: 385.416940927505
• CID: 5878143
• PubChem ID: 5998842
• Update Time: 2025-07-16

2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N-[4-oxo-5-(phenylmethylene)-2-thioxo-3-thiazolidinyl]-
• AKOS001612392
• N-[(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-2-nitrobenzamide
• N-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-2-nitrobenzamide
• 300378-50-1
• (Z)-N-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)-2-nitrobenzamide
• 2-NITRO-N-[(5Z)-4-OXO-5-(PHENYLMETHYLIDENE)-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]BENZAMIDE
• F0207-0734
• 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide

• Inchi： 1S/C17H11N3O4S2/c21-15(12-8-4-5-9-13(12)20(23)24)18-19-16(22)14(26-17(19)25)10-11-6-2-1-3-7-11/h1-10H,(H,18,21)
• InChI Key： XSNKCCQKJBTEMT-UHFFFAOYSA-N
• SMILES： C(NN1C(=O)C(=CC2=CC=CC=C2)SC1=S)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 385.01909819g/mol
• Monoisotopic Mass: 385.01909819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 6.55±0.20(Predicted)

Additional information on 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide

2-Nitro-N-(5Z)-4-Oxo-5-(Phenylmethylidene)-2-Sulfanylidene-1,3-Thiazolidin-3-Ylbenzamide: A Comprehensive Overview

The compound with CAS No. 300378-50-1, known as 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide, is a highly specialized organic molecule with a complex structure and intriguing chemical properties. This compound belongs to the class of thiazolidinones, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The thiazolidinone core of this molecule is a five-membered ring containing sulfur and nitrogen atoms, making it a versatile scaffold for various functional groups. The presence of a nitro group and a phenylmethylidene substituent further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiazolidinone derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The nitro group in this compound is known to exhibit strong electron-withdrawing properties, which can influence the electronic environment of the molecule and potentially enhance its bioavailability. Additionally, the phenylmethylidene group introduces aromaticity and conjugation into the structure, which can improve stability and facilitate interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and green chemistry approaches. These advancements have not only streamlined the production process but also reduced the environmental footprint associated with its manufacture.

From a pharmacological perspective, 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide has shown promising results in preclinical studies. It has demonstrated selective inhibition against certain enzymes implicated in inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression has made it a candidate for anticancer drug development.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. These techniques have also provided insights into its stereochemistry and conformational flexibility, which are critical factors in determining its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies to predict the binding affinity of this compound with various biological targets. These studies have revealed potential interactions with key proteins involved in neurodegenerative diseases, such as amyloid-beta precursor protein (APP) and tau protein. Such findings underscore the versatility of this compound as a lead molecule for drug discovery.

Despite its promising properties, further research is required to fully understand the mechanisms underlying its biological activity. Ongoing studies are focusing on elucidating its pharmacokinetics, toxicity profile, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-nitro-N-(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-ylbenzamide represents a significant advancement in the field of organic chemistry and drug discovery. Its unique structure, coupled with recent research findings, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound holds immense potential for contributing to the development of innovative therapeutic agents.